Cas no 1368139-75-6 (7-bromo-2-cyclopropylimidazo1,2-apyridine)

• Product Name: 7-bromo-2-cyclopropylimidazo1,2-apyridine
• CAS No: 1368139-75-6
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD22034893
• CID: 5249520
• PubChem ID: 82389090
• Update Time: 2026-03-09

7-bromo-2-cyclopropylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-cyclopropylimidazo[1,2-a]pyridine
• 7-bromo-2-cyclopropylimidazo1,2-apyridine

• MDL： MFCD22034893
• Inchi： 1S/C10H9BrN2/c11-8-3-4-13-6-9(7-1-2-7)12-10(13)5-8/h3-7H,1-2H2
• InChI Key： WMEJSLGULVMORW-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=CN1C=CC(Br)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-bromo-2-cyclopropylimidazo1,2-apyridine

Professional Introduction to Compound with CAS No. 1368139-75-6 and Product Name: 7-bromo-2-cyclopropylimidazo1,2-apyridine

The compound with the CAS number 1368139-75-6 and the product name 7-bromo-2-cyclopropylimidazo1,2-apyridine represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a unique structural framework composed of imidazo[1,2-a]pyridine moieties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and cyclopropyl substituents on the molecule imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of 7-bromo-2-cyclopropylimidazo1,2-apyridine has been extensively studied for its pharmacological properties. The bromo substituent at the 7-position enhances the reactivity of the molecule, allowing for facile functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates. The cyclopropyl group, on the other hand, introduces steric hindrance that can modulate interactions within biological targets, potentially improving drug-like properties such as solubility and metabolic stability.

One of the most compelling aspects of 7-bromo-2-cyclopropylimidazo1,2-apyridine is its utility as a building block in the synthesis of novel therapeutic agents. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer, inflammation, and infectious diseases. For instance, studies have demonstrated that derivatives of 7-bromo-2-cyclopropylimidazo1,2-apyridine can exhibit potent activity against kinases and other enzymes involved in tumor growth and progression. The ability to fine-tune the structure through strategic substitutions has allowed scientists to optimize potency while minimizing off-target effects.

The incorporation of imidazo[1,2-a]pyridine scaffolds into drug discovery efforts is not novel; however, the specific combination of bromo and cyclopropyl groups in 7-bromo-2-cyclopropylimidazo1,2-apyridine offers unique advantages. This structural motif has been shown to interact effectively with biological macromolecules due to its aromaticity and electron-rich nature. Furthermore, computational studies have suggested that this compound can adopt multiple conformations in solution, which may enhance its binding flexibility to protein targets. Such characteristics are highly desirable in the development of small-molecule drugs that require precise interaction with biological systems.

Recent experimental investigations have highlighted the synthetic versatility of 7-bromo-2-cyclopropylimidazo1,2-apyridine. Researchers have successfully employed this compound as a precursor in multi-step syntheses involving palladium-catalyzed reactions. For example, palladium-mediated cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at various positions on the molecule, expanding its chemical space for pharmacological exploration. Additionally, transition-metal-catalyzed hydrogenation and oxidation reactions have been utilized to modify functional groups while preserving the core imidazo[1,2-a]pyridine framework.

The pharmacological evaluation of 7-bromo-2-cyclopropylimidazo1,2-apyridine has revealed promising activities in several disease models. In vitro studies have demonstrated inhibitory effects against enzymes such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are implicated in autoimmune disorders and cancer. The bromo substituent plays a crucial role in these interactions by facilitating hydrogen bonding or π-stacking interactions with target residues. Meanwhile, the cyclopropyl group contributes to steric complementarity within binding pockets, further enhancing receptor affinity.

Moreover, preclinical studies have indicated that derivatives of 7-bromo-2-cyclopropylimidazo1,2-apyridine exhibit favorable pharmacokinetic profiles when tested in animal models. These studies have shown good oral bioavailability coupled with reasonable tissue distribution patterns. Such findings are critical for advancing compounds into clinical development pipelines. The metabolic stability observed with some derivatives suggests that they may undergo predictable clearance pathways upon systemic administration.

The future direction of research involving 7-bromo-2-cyclopropylimidazo1,2-apyridine is likely to focus on expanding its therapeutic applications through structure-based drug design principles. By leveraging high-throughput screening technologies combined with computational modeling techniques like molecular docking simulations researchers can rapidly identify lead compounds derived from this scaffold for further optimization efforts toward clinical candidates.

In conclusion,7-bromo-2-cyclopropylimidazo1,2-apyridine (CAS No 1368139-75-6) stands out as a valuable intermediate in modern medicinal chemistry due to its unique structural features that enable diverse synthetic modifications while maintaining strong biological activity potential across multiple therapeutic areas including oncology immunology infectious diseases among others Its continued investigation promises new insights into developing next-generation pharmaceutical agents capable addressing unmet medical needs effectively